Cas no 102294-98-4 (Hexane, 1-bromo-6-(3-butynyloxy)-)

• Product Name: Hexane, 1-bromo-6-(3-butynyloxy)-
• CAS No: 102294-98-4
• MF: C₁₀H₁₇BrO
• MW: 233.145382642746
• CID: 1135269
• PubChem ID: 11379281
• Update Time: 2025-04-20

Hexane, 1-bromo-6-(3-butynyloxy)- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-bromo-6-(3-butynyloxy)-
• 6-Bromohexyl but-3-ynyl ether
• 1-bromo-6-[(3-butynyl)oxyl]hexane
• 1-bromo-6-(3-butynyloxy)hexane
• 6-Bromohexylbut-3-ynyl ether
• 4-[(6-bromohexyl)oxy]but-1-yne
• 102294-98-4
• SCHEMBL1310220
• KZIWFMXWSZGCQH-UHFFFAOYSA-N
• 1-bromo-6-[(3-butynyl)oxy]hexane
• DB-111243

• Inchi： 1S/C10H17BrO/c1-2-3-9-12-10-7-5-4-6-8-11/h1H,3-10H2
• InChI Key： KZIWFMXWSZGCQH-UHFFFAOYSA-N
• SMILES： BrCCCCCCOCCC#C

Computed Properties

• Exact Mass: 232.04631
• Monoisotopic Mass: 232.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23